Cas no 1797959-00-2 (2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797959-00-2
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5407405
• Update Time: 2025-10-31

2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C23H25N3O3/c24-17-18-5-4-12-25-21(18)29-20-8-13-26(14-9-20)22(27)23(10-15-28-16-11-23)19-6-2-1-3-7-19/h1-7,12,20H,8-11,13-16H2
• InChI Key： PJKLDTICYGRRND-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3(C4=CC=CC=C4)CCOCC3)=O)CC2)=NC=CC=C1C#N

Additional information on 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 1797959-00-2 and Product Name: 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

The compound with the CAS number 1797959-00-2 and the product name 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this compound, featuring a pyridine core, a nitrile group, and an oxy-substituted piperidine moiety linked to a phenyloxane ring, suggests a multifaceted role in biochemical interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents. The presence of the phenyloxane moiety in the structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological targets. This feature makes the compound a promising candidate for further investigation in the development of small-molecule drugs targeting neurological and inflammatory disorders.

The piperidine ring in the molecular structure contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. Piperidine derivatives are widely recognized for their role in enhancing metabolic stability and reducing toxicity, making them ideal candidates for clinical applications. The carbonitrile group at the 3-position of the pyridine ring further enhances the compound's pharmacological profile by introducing a polar moiety that can interact with biological targets through hydrogen bonding or electrostatic interactions.

In the context of current research, this compound aligns with emerging trends in drug discovery that emphasize the use of structurally diverse molecules to overcome resistance mechanisms and improve therapeutic efficacy. The combination of pyridine, nitrile, and phenyloxane functionalities provides a unique scaffold that can be modified to target specific disease pathways. For instance, modifications at the piperidine ring could fine-tune interactions with enzymes or receptors involved in pain signaling or immune responses.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The structural features suggest that it could be effective against a range of conditions, including those involving abnormal cell proliferation or inflammation. Preliminary computational studies have indicated that this compound exhibits favorable properties for oral bioavailability and metabolic stability, which are essential for successful drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of innovative approaches in developing novel pharmaceuticals.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the drug. The structural complexity of this compound necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its identity and purity.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how it might interact with biological targets at the atomic level. These predictions provide valuable insights into potential drug-receptor binding mechanisms and help guide medicinal chemists in optimizing its pharmacological properties.

Future research directions may include exploring derivatives of this compound to enhance its therapeutic index or reduce potential side effects. By systematically modifying specific functional groups within its structure, researchers can fine-tune its biological activity while maintaining favorable pharmacokinetic properties. Such modifications could lead to new treatments for diseases where current options are limited or where resistance has emerged.

In conclusion, the compound with CAS No. 1797959-00-2 and product name 2-{[1-(4-phenyloxane-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a significant contribution to pharmaceutical chemistry. Its unique structural features offer promising avenues for developing new therapeutic agents with improved efficacy and reduced toxicity. As research continues to uncover new applications for this class of compounds, it is likely that they will play an increasingly important role in addressing some of today's most pressing medical challenges.